Cas no 120119-18-8 (1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2))

1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2) structure
120119-18-8 structure
Product Name:1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2)
CAS No:120119-18-8
MF:C7H20Cl2N2S
MW:235.218098640442
CID:173767
PubChem ID:129036
Update Time:2025-04-19

1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanethiol,3-[[3-(methylamino)propyl]amino]-, hydrochloride (1:2)
    • 3-(3-methylaminopropylamino)propylmercaptan
    • 3-[3-(methylamino)propylamino]propane-1-thiol,dihydrochloride
    • 1-Propanethiol, 3-((3-(methylamino)propyl)amino)-, dihydrochloride
    • 3-(3-Methylaminopropylamino)propylmercaptan dihydrochloride
    • 3-{[3-(methylamino)propyl]amino}propane-1-thiol
    • 3-{[3-(methylamino)propyl]amino}propane-1-thiol dihydrochloride
    • WR 151326
    • 3-[3-(methylamino)propylamino]propane-1-thiol;dihydrochloride
    • SCHEMBL789162
    • 120119-18-8
    • DTXSID90923234
    • 3-{[3-(Methylamino)propyl]amino}propane-1-thiol--hydrogen chloride (1/2)
    • Inchi: 1S/C7H18N2S.2ClH/c1-8-4-2-5-9-6-3-7-10;;/h8-10H,2-7H2,1H3;2*1H
    • InChI Key: JRFHZIKODGKNSP-UHFFFAOYSA-N
    • SMILES: Cl.Cl.SCCCNCCCNC

Computed Properties

  • Exact Mass: 162.11924
  • Monoisotopic Mass: 234.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 59.6
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • Boiling Point: 253.7°Cat760mmHg
  • Flash Point: 107.2°C
  • Refractive Index: 1.475
  • PSA: 24.06

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